Cas no 2167622-62-8 (2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro-)

• Product Name: 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro-
• CAS No: 2167622-62-8
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 5263813
• Update Time: 2025-10-29

2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro-
• 4-Ethynyltetrahydro-2H-pyran-4-carboxylic acid

• Inchi： 1S/C8H10O3/c1-2-8(7(9)10)3-5-11-6-4-8/h1H,3-6H2,(H,9,10)
• InChI Key： UNYZHEATJZZZPV-UHFFFAOYSA-N
• SMILES： C1OCCC(C#C)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro-

2H-Pyran-4-carboxylic Acid, 4-Ethynyltetrahydro: A Comprehensive Overview

The compound with CAS No. 2167622-62-8, commonly referred to as 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyran derivatives, which are oxygen-containing heterocyclic compounds with a six-membered ring structure. The pyran core is a fundamental structural motif in many natural products and synthetic molecules, making it a cornerstone in organic synthesis.

The 4-ethynyltetrahydro substituent introduces unique electronic and steric properties to the molecule. The ethynyl group (-C≡CH) is known for its high reactivity and ability to participate in various carbon-carbon bond-forming reactions, such as Sonogashira coupling. This makes 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro a valuable building block in the construction of complex molecular architectures. Recent studies have highlighted its potential in the synthesis of advanced materials, including conjugated polymers and metal-organic frameworks (MOFs), where its reactivity and structural versatility are highly exploited.

One of the most intriguing aspects of this compound is its ability to undergo ring-opening reactions under specific conditions. These reactions can lead to the formation of diverse functionalized products, which are highly sought after in pharmaceutical and agrochemical industries. For instance, researchers have demonstrated that 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro can be converted into bioactive molecules with potential anti-inflammatory and anticancer properties. Such findings underscore its importance in drug discovery and development.

In addition to its role in organic synthesis, this compound has also found applications in polymer chemistry. The ethynyl group's reactivity allows for the incorporation of 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro into polymeric networks through click chemistry methodologies. These polymers exhibit exceptional mechanical properties and thermal stability, making them ideal candidates for high-performance materials in aerospace and electronics industries.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro. Quantum mechanical calculations have revealed that the ethynyl group significantly alters the molecule's π-conjugation pattern, enhancing its ability to participate in electron-rich environments. This understanding has paved the way for novel synthetic strategies that leverage these electronic properties for the creation of advanced materials.

The synthesis of 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. For example, a common approach involves the oxidation of an appropriate tetrahydropyran derivative followed by subsequent functionalization to introduce the ethynyl group. The development of more efficient synthetic routes remains an active area of research, driven by the increasing demand for this compound in various industrial applications.

In conclusion, 2H-Pyran-4-carboxylic acid, 4-ethynyltetrahydro (CAS No. 2167622-62-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of structural features and reactivity makes it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new potential uses for this molecule, its significance in both academic and industrial settings is expected to grow further.